Cas no 147595-44-6 (1H-Indole, 5-fluoro-3-(4-pyridinylmethyl)-)

• Product Name: 1H-Indole, 5-fluoro-3-(4-pyridinylmethyl)-
• CAS No: 147595-44-6
• MF: C₁₄H₁₁FN₂
• MW: 226.248946428299
• CID: 1318612
• PubChem ID: 11816985
• Update Time: 2025-04-20

1H-Indole, 5-fluoro-3-(4-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-fluoro-3-(4-pyridinylmethyl)-
• 5-fluoro-3-(pyridin-4-ylmethyl)-1H-indole
• SCHEMBL5724971
• 5-Fluoro-3-[(4-pyridinyl)methyl]-1 H-indole
• NRPFMXYBERWMAS-UHFFFAOYSA-N
• 5-fluoro-3-[(pyridin-4-yl)methyl]-1H-indole
• 5-Fluoro-3-[(4-pyridinyl)methyl]-1H-indole
• DTXSID60473559
• 5-Fluoro-3-(4-pyridinylmethyl)-1H-indole
• 147595-44-6

• Inchi： 1S/C14H11FN2/c15-12-1-2-14-13(8-12)11(9-17-14)7-10-3-5-16-6-4-10/h1-6,8-9,17H,7H2
• InChI Key： NRPFMXYBERWMAS-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN2)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 226.09073
• Monoisotopic Mass: 226.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles